Cas no 1805336-29-1 (4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile)

• Product Name: 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile
• CAS No: 1805336-29-1
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916523
• Update Time: 2025-05-24

4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-8(10)6-7(14)5(12)4(1-2-11)3-13-6/h3,8,14H,1H2,(H2,12,13)
• InChI Key： OMUIEVYVTDGNFR-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(CC#N)=CN=1)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.1
• Topological Polar Surface Area: 82.9

Additional information on 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

Comprehensive Overview of 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1805336-29-1)

4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1805336-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with functional groups such as amino, hydroxy, difluoromethyl, and acetonitrile, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated and nitrile moieties can enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives like 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile has surged, driven by their role in developing targeted therapies and precision agriculture. The compound's CAS No. 1805336-29-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and crop protection. Its structural complexity also aligns with the growing trend of fragment-based drug design, where small molecules are used to probe protein interactions.

One of the most discussed topics in the context of 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile is its potential as a building block for kinase inhibitors. Kinases are critical targets in oncology, and the compound's difluoromethyl group could improve pharmacokinetic properties. Additionally, its nitrile functionality is often explored in covalent inhibitor design, a hot topic in drug development circles. These attributes make it a subject of interest in high-throughput screening campaigns.

From a synthetic perspective, CAS No. 1805336-29-1 presents challenges and opportunities. The presence of multiple reactive sites—amino, hydroxy, and acetonitrile—allows for diverse derivatization strategies. Chemists are investigating its use in multicomponent reactions and catalyzed transformations, which are trending in green chemistry initiatives. The compound's stability under various conditions is also a key focus, as it impacts scalability for industrial applications.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated compounds like 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile. Researchers are evaluating its biodegradability and ecotoxicity to ensure compliance with sustainable chemistry principles. This aligns with broader industry shifts toward benign-by-design molecules, a topic frequently searched in academic and industrial forums.

In summary, 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1805336-29-1) is a compound of high interdisciplinary interest. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its modular structure and functional diversity. As research into fluorine-containing and nitrile-based compounds expands, this molecule is poised to remain a focal point in innovative chemical synthesis and drug discovery.